Butyrospermol acetate
Overview
Description
Butyrospermol acetate is a natural product found in Picris hieracioides, Maclura cochinchinensis, and other organisms with data available.
Scientific Research Applications
Isolation and Natural Source Identification
- Butyrospermol acetate was first isolated from a natural source in the roots of Cudrania javanensis. This discovery expanded the understanding of the chemical composition of this plant species (Murti, Seshadri, & Sivakumaran, 1972).
Role in Fermentation Processes
- Butyrospermol acetate is part of the metabolic processes in various fermentation applications. Studies have explored its role in the production of butyric acid and other compounds, which are essential in industrial fermentation processes (Häggström, 1985).
Impact on Metabolism and Biochemical Reactions
- Butyrospermol acetate contributes to complex biochemical pathways. Research has shown its involvement in various metabolic reactions, impacting the production of essential acids and enzymes (Terracciano & Kashket, 1986).
Applications in Biorefineries
- It plays a role in upgrading biorefinery processes. The conversion of fermented substrates into valuable carboxylic acids in biorefineries has been linked to compounds like butyrospermol acetate (Cavalcante et al., 2020).
Butyric Acid Production and Utilization
- Key in the production and utilization of butyric acid. Butyrospermol acetate is significant in the production of butyric acid, a compound with wide industrial applications, including its use in the food and pharmaceutical industries (Michel-Savin, Marchal, & Vandecasteele, 1990).
Enhancing Butyrate Production
- Facilitates butyrate production in microbial interactions. Research has identified butyrospermol acetate's role in the interactions between microbial species that lead to enhanced butyrate production, important for gut health (Rivière et al., 2015).
Industrial and Chemical Processes
- Contributes to industrial chemical synthesis. Its role in esterification reactions and other chemical processes has been highlighted, demonstrating its utility in chemical manufacturing (Tankov & Yankova, 2019).
properties
Product Name |
Butyrospermol acetate |
|---|---|
Molecular Formula |
C32H52O2 |
Molecular Weight |
468.8 g/mol |
IUPAC Name |
[(5R,13S,14S,17S)-4,4,10,13,14-pentamethyl-17-(6-methylhept-5-en-2-yl)-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
InChI |
InChI=1S/C32H52O2/c1-21(2)11-10-12-22(3)24-15-19-32(9)26-13-14-27-29(5,6)28(34-23(4)33)17-18-30(27,7)25(26)16-20-31(24,32)8/h11,13,22,24-25,27-28H,10,12,14-20H2,1-9H3/t22?,24-,25?,27-,28?,30?,31-,32+/m0/s1 |
InChI Key |
LJPRHQWBGLMFJJ-XBUARUJWSA-N |
Isomeric SMILES |
CC(CCC=C(C)C)[C@@H]1CC[C@]2([C@]1(CCC3C2=CC[C@@H]4C3(CCC(C4(C)C)OC(=O)C)C)C)C |
SMILES |
CC(CCC=C(C)C)C1CCC2(C1(CCC3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C |
Canonical SMILES |
CC(CCC=C(C)C)C1CCC2(C1(CCC3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C |
synonyms |
butyrospermol acetate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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